[4-(2-Methylphenyl)piperazin-1-yl]-[5-(3-nitrophenyl)furan-2-yl]methanethione

• IUPAC Name: [4-(2-methylphenyl)piperazin-1-yl]-[5-(3-nitrophenyl)furan-2-yl]methanethione
• InChI: InChI=1S/C22H21N3O3S/c1-16-5-2-3-8-19(16)23-11-13-24(14-12-23)22(29)21-10-9-20(28-21)17-6-4-7-18(15-17)25(26)27/h2-10,15H,11-14H2,1H3
• InChI Key: PLTYNHYSKIPBNU-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1N2CCN(CC2)C(=S)C3=CC=C(O3)C4=CC(=CC=C4)[N+](=O)[O-]
• Molecular Formula: C22H21N3O3S
• Molecular Weight: 407.5 g/mol

Description

[4-(2-Methylphenyl)piperazin-1-yl]-[5-(3-nitrophenyl)furan-2-yl]methanethione, also known as MNFM, is a chemical compound that has gained significant attention in scientific research. It is a thiosemicarbazone derivative that has been found to exhibit potent anti-tumor, anti-viral, and anti-inflammatory properties.

Scientific Research Applications

Organic Synthesis and Chemical Properties

• The study of iminofuran chemistry has led to the development of new heterocyclic systems through recyclization reactions, demonstrating the chemical versatility and potential for creating novel compounds with unique properties (Nasibullina et al., 2015).

Pharmacological Evaluation

• The design and synthesis of novel derivatives incorporating piperazine and furan units have shown significant pharmacological activities, such as antidepressant and antianxiety properties in preclinical studies, highlighting their potential in drug development (Kumar et al., 2017).

Antipsychotic Potential

• Conformationally constrained butyrophenones, including derivatives with piperazine and furan motifs, have been evaluated for their antipsychotic potential, demonstrating affinities for dopamine and serotonin receptors, which could inform the development of new antipsychotic drugs (Raviña et al., 2000).

Anti-tuberculosis Activity

• Research into enhancing the bioavailability of anti-tuberculosis agents has led to the synthesis of analogues featuring piperazine and furan components, showing improved pharmacokinetic profiles and strong activity against tuberculosis (Tangallapally et al., 2006).

Antimicrobial and Antiviral Research

• Novel urea and thiourea derivatives of piperazine doped with specific pharmacophores have been synthesized and evaluated for their antiviral and antimicrobial activities, contributing to the search for new therapeutic agents (Reddy et al., 2013).

Corrosion Inhibition

• Organic inhibitors based on piperazine and furan structures have been investigated for their corrosion inhibition capabilities on mild steel in acidic medium, showing significant efficiency and potential for industrial applications (Singaravelu et al., 2022).